Cas no 50766-69-3 (1,3-Dithiane, 2-[3-methoxy-4-(phenylmethoxy)phenyl]-)

• Product name: 1,3-Dithiane, 2-[3-methoxy-4-(phenylmethoxy)phenyl]-
• CAS No: 50766-69-3
• MF: C₁₈H₂₀O₂S₂
• MW: 332.480202674866
• CID: 364100
• PubChem ID: 5079566

1,3-Dithiane, 2-[3-methoxy-4-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiane, 2-[3-methoxy-4-(phenylmethoxy)phenyl]-
• 2-(3-methoxy-4-phenylmethoxyphenyl)-1,3-dithiane
• 2-(4-BENZYLOXY-3-METHOXY-PHENYL)-(1,3)DITHIANE
• AKOS024322337
• SCHEMBL9778660
• DTXSID10408119
• 50766-69-3

• Inchi： InChI=1S/C18H20O2S2/c1-19-17-12-15(18-21-10-5-11-22-18)8-9-16(17)20-13-14-6-3-2-4-7-14/h2-4,6-9,12,18H,5,10-11,13H2,1H3
• InChI Key： RFHQMIDUVXKSTF-UHFFFAOYSA-N
• SMILES： COC1=C(C=CC(=C1)C2SCCCS2)OCC3=CC=CC=C3

Computed Properties

• Exact Mass: 332.0906
• Monoisotopic Mass: 332.09047222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų
• XLogP3: 4.5

Experimental Properties

• PSA: 18.46